Cas no 924865-89-4 (3-{3,5-dimethyl-4-(1,3-thiazol-4-yl)methoxyphenyl}prop-2-enoic acid)

• Product Name: 3-{3,5-dimethyl-4-(1,3-thiazol-4-yl)methoxyphenyl}prop-2-enoic acid
• CAS No: 924865-89-4
• MF: C₁₅H₁₅NO₃S
• MW: 289.349502801895
• MDL: MFCD08444753
• CID: 5234322
• Update Time: 2025-07-22

3-{3,5-dimethyl-4-(1,3-thiazol-4-yl)methoxyphenyl}prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• CID 53405814
• 2-Propenoic acid, 3-[3,5-dimethyl-4-(4-thiazolylmethoxy)phenyl]-
• 3-{3,5-dimethyl-4-(1,3-thiazol-4-yl)methoxyphenyl}prop-2-enoic acid

• MDL： MFCD08444753
• Inchi： 1S/C15H15NO3S/c1-10-5-12(3-4-14(17)18)6-11(2)15(10)19-7-13-8-20-9-16-13/h3-6,8-9H,7H2,1-2H3,(H,17,18)
• InChI Key： BUYVVFCEXOURNW-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1=CC(C)=C(OCC2=CSC=N2)C(C)=C1

Experimental Properties

• Density: 1.286±0.06 g/cm3(Predicted)
• Boiling Point: 487.5±40.0 °C(Predicted)
• pka: 4.57±0.10(Predicted)

Additional information on 3-{3,5-dimethyl-4-(1,3-thiazol-4-yl)methoxyphenyl}prop-2-enoic acid

Comprehensive Overview of 3-{3,5-dimethyl-4-(1,3-thiazol-4-yl)methoxyphenyl}prop-2-enoic acid (CAS No. 924865-89-4)

3-{3,5-dimethyl-4-(1,3-thiazol-4-yl)methoxyphenyl}prop-2-enoic acid, with the CAS number 924865-89-4, is a structurally unique compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a thiazole ring, a methoxyphenyl group, and a prop-2-enoic acid moiety, making it a versatile candidate for drug discovery and development. Researchers are particularly interested in its potential applications due to its bioactive properties and molecular interactions with various biological targets.

In recent years, the demand for innovative small molecules like 3-{3,5-dimethyl-4-(1,3-thiazol-4-yl)methoxyphenyl}prop-2-enoic acid has surged, driven by advancements in precision medicine and targeted therapies. The compound's structural complexity and functional groups enable it to interact with enzymes and receptors, potentially modulating pathways involved in inflammation, metabolism, and cellular signaling. This aligns with current trends in personalized healthcare, where tailored molecular solutions are increasingly sought after.

The synthesis of CAS No. 924865-89-4 involves sophisticated organic chemistry techniques, including cross-coupling reactions and protective group strategies. Its thiazole-containing scaffold is particularly noteworthy, as thiazoles are known for their pharmacological relevance in antibiotics, antivirals, and anticancer agents. This has led to a growing body of literature exploring the compound's structure-activity relationships (SAR) and therapeutic potential.

From an SEO perspective, users frequently search for terms like "thiazole derivatives in drug discovery," "CAS 924865-89-4 applications," and "prop-2-enoic acid bioactive compounds." These queries reflect the compound's relevance in cutting-edge research and its potential to address unmet medical needs. Additionally, the rise of AI-driven drug design has further amplified interest in such molecules, as computational tools can predict their binding affinities and optimized structures with high accuracy.

In conclusion, 3-{3,5-dimethyl-4-(1,3-thiazol-4-yl)methoxyphenyl}prop-2-enoic acid represents a promising avenue for scientific exploration. Its multifunctional architecture and biological activity make it a valuable subject for researchers aiming to develop next-generation therapeutics. As the fields of medicinal chemistry and biotechnology continue to evolve, this compound is likely to remain a focal point for innovation and discovery.